Cas no 1824666-86-5 (2-Methyl-6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine)

• Product Name: 2-Methyl-6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine
• CAS No: 1824666-86-5
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 4817198
• Update Time: 2025-10-07

2-Methyl-6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine

• Inchi： 1S/C9H10N2O2S/c1-6-5-10-8-4-7(11(12)13)2-3-9(8)14-6/h2-4,6,10H,5H2,1H3
• InChI Key： LYAXFLLCXIPOEN-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2NCC1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 2.5
• Topological Polar Surface Area: 83.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-Methyl-6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine

2-Methyl-6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine

2-Methyl-6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine (CAS No. 1824666-86-5) is a complex organic compound with a unique structural arrangement that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiazines, which are six-membered heterocyclic compounds containing sulfur and nitrogen atoms. The benzo[b][1,4]thiazine framework is a derivative of benzothiazine, with additional substituents that contribute to its distinct chemical properties.

The molecular structure of 2-Methyl-6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine features a benzene ring fused to a thiazine ring system. The methyl group at position 2 and the nitro group at position 6 introduce significant steric and electronic effects, respectively. These substituents influence the compound's reactivity, stability, and potential applications in various chemical reactions. Recent studies have highlighted the importance of such substituted thiazines in the development of advanced materials and pharmaceutical agents.

One of the most intriguing aspects of this compound is its ability to participate in redox reactions, which has been extensively explored in recent research. The presence of the nitro group at position 6 makes it an excellent candidate for nitration and reduction studies. Researchers have demonstrated that this compound can undergo controlled reduction to yield corresponding amino derivatives, which are valuable intermediates in organic synthesis.

In terms of synthesis, 2-Methyl-6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine can be prepared through a variety of methods, including cyclization reactions and nucleophilic substitutions. A notable approach involves the reaction of appropriate thioamides with aldehyde or ketone derivatives under specific conditions. This method has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The application of this compound extends beyond traditional organic synthesis. Recent advancements have explored its use as a precursor for the development of novel materials with tailored electronic properties. For instance, studies have shown that derivatives of this compound can be incorporated into conjugated systems to enhance their optical and electronic characteristics. Such applications hold promise for the development of advanced semiconductors and optoelectronic devices.

Moreover, the benzo[b][1,4]thiazine framework has been investigated for its potential in medicinal chemistry. The compound's ability to act as a scaffold for bioactive molecules has led researchers to explore its role in drug design. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory or antioxidant properties, making them potential candidates for therapeutic agents.

In conclusion, 2-Methyl-6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine (CAS No. 1824666-86-5) is a versatile compound with a rich structural framework that offers numerous opportunities for chemical exploration. Its unique properties and diverse applications make it a subject of ongoing research interest across multiple disciplines.